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Compound of Interest

Compound Name: Oct-4-yne-1,8-diol

Cat. No.: B2899532

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the solubility characteristics of Oct-
4-yne-1,8-diol in common organic solvents. Due to the limited availability of specific
quantitative solubility data for Oct-4-yne-1,8-diol in public literature, this document presents
representative solubility data based on the known behavior of structurally similar compounds,
such as 1,8-Octanediol. This guide also outlines a detailed experimental protocol for
determining the precise solubility of Oct-4-yne-1,8-diol, adhering to internationally recognized
standards. The information herein is intended to support research, development, and
formulation activities involving this compound.

Introduction

Oct-4-yne-1,8-diol is a linear diol containing a central alkyne functional group. Its structure,
featuring two terminal hydroxyl groups, imparts a significant degree of polarity to the molecule.
These hydroxyl groups are capable of acting as both hydrogen bond donors and acceptors,
which largely dictates the compound's solubility profile. The eight-carbon chain contributes to
some nonpolar character, creating a molecule with amphiphilic properties. Understanding the
solubility of Oct-4-yne-1,8-diol in various organic solvents is critical for its application in
organic synthesis, polymer chemistry, and materials science, as well as for its handling and
formulation in drug development processes.
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Chemical Structure

The chemical structure of Oct-4-yne-1,8-diol is fundamental to understanding its solubility. The
presence of two polar hydroxyl (-OH) groups at the termini of an eight-carbon chain containing
a central triple bond influences its interaction with different solvents.

Caption: Chemical Structure of Oct-4-yne-1,8-diol.

Representative Solubility Data

Specific quantitative solubility data for Oct-4-yne-1,8-diol is not readily available in peer-
reviewed literature. However, based on the solubility of the structurally analogous compound,
1,8-Octanediol, and the principles of "like dissolves like," a representative solubility profile can
be estimated. The presence of the rigid alkyne bond in Oct-4-yne-1,8-diol may slightly
decrease its flexibility and could influence crystal lattice energy, potentially leading to slightly
lower solubility compared to its alkane counterpart in some solvents.

The following table provides estimated solubility values for Oct-4-yne-1,8-diol in a range of
common organic solvents at ambient temperature (approximately 20-25 °C). This data is
illustrative and should be confirmed by experimental measurement.
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Dielectric

Representative

o Qualitative

Solvent Solvent Type Constant Solubility ( L.

Description

(approx.) g/100 mL)

Sparingl
Water Polar Protic 80.1 ~0.25 paringly

Soluble[1]
Methanol Polar Protic 32.7 > 50 Very Soluble[2]

] Very Soluble[2]
Ethanol Polar Protic 24.5 > 50 3]
Acetone Polar Aprotic 20.7 > 20 Soluble
Dimethyl
Sulfoxide Polar Aprotic 46.7 > 50 Very Soluble
(DMSO)
Tetrahydrofuran ) Moderately
Polar Aprotic 7.6 ~10-20
(THF) Soluble
Dichloromethane Sparingly
Nonpolar 9.1 <1

(DCM) Soluble
Toluene Nonpolar 2.4 <0.1 Insoluble
Hexane Nonpolar 1.9 <0.1 Insoluble[2][3]

Note: The qualitative descriptions are based on general solubility definitions: Very Soluble (>10
g/100mL), Soluble (1-10 g/100mL), Sparingly Soluble (0.1-1 g/100mL), Insoluble (<0.1

g/100mL).

Experimental Protocol for Solubility Determination

To obtain precise and accurate solubility data for Oct-4-yne-1,8-diol, a standardized

experimental protocol should be followed. The following method is based on the OECD

Guideline 105 for Testing of Chemicals, "Water Solubility,” and is adapted for organic solvents.

[4][5] The flask method is generally suitable for substances that are solid at the test

temperature.
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Principle

A surplus of solid Oct-4-yne-1,8-diol is equilibrated with a known volume of the organic solvent
at a constant temperature. The concentration of Oct-4-yne-1,8-diol in the saturated solution is
then determined by a suitable analytical method.

Materials and Equipment
e Oct-4-yne-1,8-diol (purity > 98%)

o Selected organic solvents (analytical grade)
e Thermostatic shaker or water bath

» Calibrated thermometer

¢ Analytical balance (£ 0.1 mg)

e Volumetric flasks and pipettes

e Syringe filters (e.g., 0.45 um PTFE)

 Vials for sample collection

¢ Analytical instrument for concentration measurement (e.g., HPLC, GC, or UV-Vis
spectrophotometer)

Experimental Workflow

Caption: Experimental workflow for solubility determination.

Step-by-Step Procedure

e Preparation of Test Solutions:

o For each solvent, add an excess amount of solid Oct-4-yne-1,8-diol to a glass flask or
vial. The excess should be sufficient to ensure that a solid phase remains after
equilibration.
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o Accurately add a known volume of the pre-equilibrated solvent to the flask.
o Seal the flask to prevent solvent evaporation.
e Equilibration:

o Place the sealed flasks in a thermostatic shaker or water bath set to the desired
temperature (e.g., 25 °C).

o Agitate the samples for a sufficient period to reach equilibrium. A preliminary test should
be conducted to determine the time to equilibrium (typically 24 to 48 hours).

e Sampling:

o After equilibration, cease agitation and allow the flasks to stand undisturbed at the
constant temperature for a period to allow the excess solid to settle.

o Carefully withdraw an aliquot of the clear supernatant using a pipette or syringe.

o Immediately filter the aliquot through a syringe filter appropriate for the solvent to remove
any suspended microcrystals.

e Analysis:

o Accurately dilute the filtered saturated solution with the same solvent to a concentration
within the working range of the analytical method.

o Determine the concentration of Oct-4-yne-1,8-diol in the diluted solution using a validated
analytical method (e.g., High-Performance Liquid Chromatography with UV detection).

o Prepare a calibration curve using standard solutions of known concentrations of Oct-4-
yne-1,8-diol in the respective solvent.

e Calculation:

o Calculate the concentration of the saturated solution, taking into account the dilution
factor.
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o Express the solubility in appropriate units, such as g/100 mL or mol/L.

Factors Influencing Solubility

o Polarity: As a polar molecule, Oct-4-yne-1,8-diol is expected to be more soluble in polar
solvents that can engage in hydrogen bonding.

o Temperature: The solubility of solids in liquids generally increases with temperature. It is
crucial to control the temperature during solubility determination.

o Purity of the Compound and Solvent: Impurities can significantly affect the measured
solubility. High-purity materials should be used for accurate measurements.

Conclusion

While specific quantitative solubility data for Oct-4-yne-1,8-diol is not widely published, its
chemical structure suggests high solubility in polar protic and aprotic solvents and low solubility
in nonpolar solvents. The provided representative data serves as a useful starting point for
experimental work. For precise applications, it is strongly recommended to determine the
solubility experimentally using the detailed protocol outlined in this guide. This will ensure
accurate and reliable data for any research, development, or formulation activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Solubility Profile of Oct-4-yne-1,8-diol: A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2899532#solubility-of-oct-4-yne-1-8-diol-in-common-
organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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